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Compound of Interest

Compound Name: m-PEG12-NHS ester

cat. No.: B575342

An In-depth Technical Guide to m-PEG12-NHS Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxy-polyethylene glycol-N-hydroxysuccinimidyl ester with 12 ethylene glycol units (m-
PEG12-NHS ester) is a monofunctional PEGylation reagent widely utilized in bioconjugation.[1]
PEGylation, the process of covalently attaching polyethylene glycol (PEG) chains to molecules
such as proteins, peptides, or antibody-drug conjugates (ADCSs), is a critical strategy in drug
development to enhance the pharmacokinetic and pharmacodynamic properties of therapeutic
agents.[1] The m-PEG12-NHS ester features a methoxy cap to prevent crosslinking and an N-
hydroxysuccinimidyl (NHS) ester for efficient reaction with primary amines.[1] The 12-unit PEG
linker offers a balance of hydrophilicity and spacer length, improving the solubility and stability
of the conjugated biomolecule while minimizing steric hindrance.[1]

It is important to note that multiple CAS numbers are associated with m-PEG12-NHS ester in
the literature and by various suppliers, including 2207596-93-6[2][3][4][5], 174569-25-6[6], and
756525-94-7[7]. Researchers should be aware of this variability when sourcing the reagent.

Physicochemical and Reactive Properties

The m-PEG12-NHS ester is a heterobifunctional crosslinker composed of a methoxy-
terminated PEG chain and an NHS ester reactive group.[8] The hydrophilic PEG chain, with its
12 repeating ethylene glycol units, enhances water solubility and biocompatibility.[8] The NHS
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ester group selectively reacts with primary amines, found on lysine residues and the N-termini

of proteins, to form stable amide bonds.[8][9]

Quantitative Data Summary

The following table summarizes the key physicochemical properties and reaction parameters

for m-PEG12-NHS ester.

Property

Value

Source(s)

Molecular Formula

C30H55N016

[2]5](6]

Molecular Weight Approximately 685.75 g/mol [21[31[5]
Purity Typically >95% [4][6]
Appearance Colorless to off-white solid [3]
Solubilty Soluble in DMSO, DMF, DCM, 61711

and other organic solvents.

Storage Conditions

-20°C, desiccated, and
protected from light.

(31051161071

Optimal Reaction pH for NHS

72-85 [8]
Ester
NHS Ester Hydrolysis Half-life

4-5 hours 9]
atpH 7.0
NHS Ester Hydrolysis Half-life

1 hour 9]
at pH 8.0
NHS Ester Hydrolysis Half-life )

10 minutes [°]

at pH 8.6

Reaction Mechanism and Experimental Workflow

The conjugation reaction of m-PEG12-NHS ester with a primary amine proceeds via

nucleophilic acyl substitution. The unprotonated primary amine on the biomolecule attacks the
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carbonyl carbon of the NHS ester, leading to the formation of a stable amide bond and the
release of N-hydroxysuccinimide (NHS).[1]

(m-PEGlZ-O-C(:o)_NHS) + Protein-NH?2

| )(m—PEGlZ-C(:O)—NH—ProteirD
Protein-NH2

NHS

Click to download full resolution via product page

Caption: Reaction of m-PEG12-NHS ester with a primary amine.

The general workflow for conjugating m-PEG12-NHS ester to a protein, such as an antibody, is
depicted below.
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1. Prepare Antibody Solution
(2-10 mg/mL in amine-free buffer, pH 7.2-8.5)

2. Prepare m-PEG12-NHS Ester Stock Solution
(e.g., 10 mg/mL in anhydrous DMSO or DMF)

3. Perform Conjugation Reaction
(Add 5- to 20-fold molar excess of PEG reagent to antibody solution)

4. Incubate
(30-60 min at room temperature or 2-4 hours at 4°C)

5. Quench Reaction
(Add quenching buffer, e.g., Tris or glycine, to a final concentration of 20-50 mM)

6. Purify the Conjugate

(Size-exclusion chromatography or dialysis)

Click to download full resolution via product page
Caption: Experimental workflow for antibody conjugation.

Experimental Protocols
Protocol 1: General Protein PEGylation

This protocol provides a general procedure for the PEGylation of a protein using m-PEG12-
NHS ester. Optimal conditions may vary depending on the specific protein and should be
determined empirically.[8]

Materials:

¢ Protein of interest
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m-PEG12-NHS ester

Reaction Buffer: Amine-free buffer, such as phosphate-buffered saline (PBS), with a pH of
7.2-8.5.

Anhydrous dimethyl sulfoxide (DMSOQO) or dimethylformamide (DMF)

Quenching Buffer: 1 M Tris-HCI, pH 8.0, or 1 M glycine, pH 8.0.

Purification system: Size-exclusion chromatography (SEC) column or dialysis cassettes.

Procedure:

Protein Preparation: Dissolve the protein in the Reaction Buffer to a concentration of 1-10
mg/mL.[9] Ensure the buffer is free of primary amines.[9]

PEG-NHS Ester Solution Preparation: Immediately before use, dissolve the m-PEG12-NHS
ester in anhydrous DMSO or DMF to create a stock solution (e.g., 10 mg/mL or 10 mM).[1]

[°]

PEGylation Reaction: Add a 5- to 20-fold molar excess of the m-PEG12-NHS ester solution
to the protein solution while gently stirring.[9] The final concentration of the organic solvent
should be kept below 10% (v/v) to maintain protein stability.[9]

Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C
for 2-4 hours.[1][9]

Quenching the Reaction: Stop the reaction by adding the Quenching Buffer to a final
concentration of 20-50 mM.[9] Incubate for 30 minutes at room temperature to consume any
unreacted NHS ester.[9]

Purification: Remove excess, unreacted m-PEG12-NHS ester and byproducts by SEC or
dialysis against an appropriate buffer (e.g., PBS).[1]

Applications in Drug Development

The primary application of m-PEG12-NHS ester is in PEGylation to enhance the therapeutic

properties of biomolecules.[8]
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 Increased Solubility and Stability: The hydrophilic PEG chain improves the solubility of
hydrophobic molecules and can protect them from enzymatic degradation.[8]

e Reduced Immunogenicity: The PEG chain can shield antigenic epitopes on the protein
surface, reducing their recognition by the immune system.[8]

e Prolonged Circulation Half-Life: The increased hydrodynamic volume of PEGylated
molecules reduces their renal clearance, leading to a longer in vivo circulation time.[8]

m-PEG12-NHS ester is considered a balanced option, providing significant improvements in
solubility, stability, and circulation half-life while generally maintaining the biological activity of
the conjugated molecule.[9] Shorter PEG chains (e.g., m-PEG4-NHS ester) offer less steric
hindrance but more modest improvements, while longer chains (e.g., m-PEG24-NHS ester)
provide the most pronounced effects but may have a greater impact on biological activity.[9]

PEG Chain Length

yyyyyyyyyyyy

Click to download full resolution via product page

Caption: Comparison of PEG chain length effects.

Conclusion

m-PEG12-NHS ester is a versatile and valuable tool for bioconjugation, offering a well-
balanced approach to improving the therapeutic and diagnostic properties of biomolecules.[1]
[9] By understanding the reaction mechanism, optimizing experimental conditions, and utilizing
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appropriate analytical techniques for characterization, researchers can effectively leverage the
benefits of PEGylation for a wide range of applications in drug development and beyond.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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